Cas no 1447961-40-1 (3-Bromo-2-chloropyrido[2,3-d]pyridazin-5(6H)-one)

• Product Name: 3-Bromo-2-chloropyrido[2,3-d]pyridazin-5(6H)-one
• CAS No: 1447961-40-1
• MF: C₇H₃BrClN₃O
• MW: 260.475219011307
• CID: 5745246
• PubChem ID: 97181692
• Update Time: 2023-11-11

3-Bromo-2-chloropyrido[2,3-d]pyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 1447961-40-1
• 3-Bromo-2-chloropyrido[2,3-d]pyridazin-5(6H)-one
• 3-Bromo-2-chloro-6H-pyrido[2,3-d]pyridazin-5-one
• Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-2-chloro-

• Inchi： 1S/C7H3BrClN3O/c8-4-1-3-5(11-6(4)9)2-10-12-7(3)13/h1-2H,(H,12,13)
• InChI Key： PKECSEIITVNREB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C=NNC(C2=C1)=O)Cl

Computed Properties

• Exact Mass: 258.915
• Monoisotopic Mass: 258.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 2.14±0.1 g/cm3(Predicted)
• pka: 9.51±0.20(Predicted)